N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(4-ethylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C15H22ClN3O/c1-2-18-7-9-19(10-8-18)12-15(20)17-11-13-3-5-14(16)6-4-13/h3-6H,2,7-12H2,1H3,(H,17,20)
• InChI Key: KJADSUDWGZFBEZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H22ClN3O
• Molecular Weight: 295.81 g/mol

Description

N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide, also known as CEP-26401, is a small molecule that has attracted significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide is not fully understood. It is believed to act on multiple targets in the body, including the NMDA receptor and the sigma-1 receptor. N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has been shown to modulate the activity of these receptors, leading to neuroprotective and analgesic effects.
Biochemical and Physiological Effects:
N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has also been shown to improve cognitive function in animal models of neurodegenerative diseases. In addition, N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide in lab experiments is its high purity and stability. This allows for accurate and reproducible results. However, one limitation of using N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide is its relatively high cost compared to other small molecules used in research.

Future Directions

There are several future directions for research on N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine the optimal dosage and administration route for N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide in humans. In addition, more research is needed to fully understand the mechanism of action of N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide. Finally, there is potential for N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide to be used in combination with other small molecules to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide involves a series of chemical reactions. The starting material is 4-chlorobenzylamine, which is reacted with 2-(4-ethyl-1-piperazinyl)acetic acid to produce the intermediate product, N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide. This intermediate is then purified to obtain the final product, N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide. The synthesis of N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has been optimized to produce high yields and purity.

Scientific Research Applications

N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has also been studied for its potential use as an analgesic and anti-inflammatory agent. In addition, N-(4-chlorobenzyl)-2-(4-ethyl-1-piperazinyl)acetamide has been investigated for its anticancer properties.